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Compound of Interest

Compound Name: N,N-Dimethylbutylamine

Cat. No.: B1196949

For Researchers, Scientists, and Drug Development Professionals

This document provides an in-depth technical guide to the safe handling, storage, and
emergency procedures for N,N-Dimethylbutylamine (CAS No. 927-62-8). The information is
intended for professionals in research, scientific, and drug development fields to ensure safe
laboratory practices.

Chemical and Physical Properties

N,N-Dimethylbutylamine is a clear, colorless liquid with a characteristic ammonia-like odor.[1]
[2][3] It is a highly flammable and corrosive tertiary amine.[1][4]
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Property Value Source
Molecular Formula C6H15N [11[3]
Molecular Weight 101.19 g/mol [1][3]
Appearance Clear, colorless liquid [4115][6]
Odor Ammonia-like [11121[3]
- , 93.3°C at 750 mm Hg (lit.) to
Boiling Point [51[7]
95.9+3.0 °C at 760 mmHg
Melting Point <-90 °Cto -60 °C [51[71I8]
Flash Point 5°Cto 20°F [31141[5]
_ 0.72 g/lcm3 to 0.721 g/mL at 25
Density [311519]

°C (lit.)

Vapor Pressure

45.5 mm Hg to 67 hPa at 20
°C

[6]18]

Solubility

Partially soluble in water.

[1](2]

Refractive Index

n20/D 1.398 (lit.)

[5]

Hazard Identification and Classification

N,N-Dimethylbutylamine is classified as a hazardous substance with multiple risk factors.

GHS Hazard Classification:
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Hazard Class Category Hazard Statement

H225: Highly flammable liquid

Flammable liquids 2
and vapor.[1][8]

Acute toxicity, oral 3 H301: Toxic if swallowed.[1][8]
H314: Causes severe skin

Skin corrosion/irritation 1A/1B burns and eye damage.[1][8]
[10]

Serious eye damage/eye 1 H318: Causes serious eye

irritation damage.[1]

L ) ) H331: Toxic if inhaled.[1] H330:
Acute toxicity, inhalation 3 (Toxic) / 2 (Fatal)

Fatal if inhaled.[1]

Specific target organ toxicity - )
] ) H335: May cause respiratory
single exposure (respiratory 3 S
o irritation.[8]
tract irritation)

Emergency Overview: DANGER! Corrosive. Causes burns by all exposure routes. Flammable
liquid and vapor. May cause central nervous system depression.[4]

Experimental Protocols: Safe Handling and Storage
Adherence to strict safety protocols is mandatory when working with N,N-Dimethylbutylamine.

Engineering Controls:

o Work in a well-ventilated area. Use adequate general or local explosion-proof ventilation to
maintain airborne concentrations at acceptable levels.[4]

o Facilities must be equipped with an eyewash station and a safety shower.[4][10]

Personal Protective Equipment (PPE):
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Protection Type Specification

Chemical splash goggles and a face shield.[4]

Eye/Face Protection
[10]

) ] Wear appropriate protective gloves and clothing
Skin Protection )
to prevent skin exposure.[4][10]

Use a NIOSH/MSHA or European Standard EN
) ) 149 approved respirator if exposure limits are
Respiratory Protection o
exceeded or if irritation or other symptoms are

experienced.[4]

Handling Procedures:

e Ground and bond containers when transferring material.[4][11]

o Use only non-sparking, explosion-proof tools and equipment.[4][11]

e Avoid contact with eyes, skin, and clothing.[4][10]

¢ Do not breathe vapor, mist, or gas.[4]

o Keep away from heat, sparks, open flames, and other ignition sources.[4][8] No smoking.[8]
o Keep containers tightly closed when not in use.[4][10]

e Wash hands thoroughly after handling.[8][10]

Storage:

Store in a flammables-area.[4]

Keep in a cool, dry, and well-ventilated place.[8][10][11]

Keep away from sources of ignition.[4][10]

Store locked up.[11]

© 2025 BenchChem. All rights reserved. 4 /10 Tech Support


https://pim-resources.coleparmer.com/sds/79356.pdf
https://aksci.com/sds/J56285_SDS.pdf
https://pim-resources.coleparmer.com/sds/79356.pdf
https://aksci.com/sds/J56285_SDS.pdf
https://pim-resources.coleparmer.com/sds/79356.pdf
https://pim-resources.coleparmer.com/sds/79356.pdf
https://www.fishersci.com/store/msds?partNumber=AC179380010&productDescription=3%2C3-DIMETHYLBUTYLAMINE%2C+1GR&vendorId=VN00032119&countryCode=US&language=en
https://pim-resources.coleparmer.com/sds/79356.pdf
https://www.fishersci.com/store/msds?partNumber=AC179380010&productDescription=3%2C3-DIMETHYLBUTYLAMINE%2C+1GR&vendorId=VN00032119&countryCode=US&language=en
https://pim-resources.coleparmer.com/sds/79356.pdf
https://aksci.com/sds/J56285_SDS.pdf
https://pim-resources.coleparmer.com/sds/79356.pdf
https://pim-resources.coleparmer.com/sds/79356.pdf
https://www.chemos.de/import/data/msds/GB_en/927-62-8-A0002589-GB-en.pdf
https://www.chemos.de/import/data/msds/GB_en/927-62-8-A0002589-GB-en.pdf
https://pim-resources.coleparmer.com/sds/79356.pdf
https://aksci.com/sds/J56285_SDS.pdf
https://www.chemos.de/import/data/msds/GB_en/927-62-8-A0002589-GB-en.pdf
https://aksci.com/sds/J56285_SDS.pdf
https://pim-resources.coleparmer.com/sds/79356.pdf
https://www.chemos.de/import/data/msds/GB_en/927-62-8-A0002589-GB-en.pdf
https://aksci.com/sds/J56285_SDS.pdf
https://www.fishersci.com/store/msds?partNumber=AC179380010&productDescription=3%2C3-DIMETHYLBUTYLAMINE%2C+1GR&vendorId=VN00032119&countryCode=US&language=en
https://pim-resources.coleparmer.com/sds/79356.pdf
https://aksci.com/sds/J56285_SDS.pdf
https://www.fishersci.com/store/msds?partNumber=AC179380010&productDescription=3%2C3-DIMETHYLBUTYLAMINE%2C+1GR&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1196949?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Emergency Procedures

Immediate and appropriate action is critical in the event of an emergency involving N,N-
Dimethylbutylamine.

First Aid Measures

Exposure Route First Aid Protocol

Remove from exposure to fresh air immediately.
If breathing is difficult, give oxygen. If not

Inhalation breathing, give artificial respiration. Do NOT use
mouth-to-mouth resuscitation. Seek immediate
medical attention.[4][10]

Immediately flush skin with plenty of water for at
. least 15 minutes while removing contaminated
Skin Contact ] ) ) )
clothing and shoes. Seek immediate medical

attention.[4][10]

Immediately flush eyes with plenty of water for

at least 30 minutes. Do NOT allow the victim to
Eye Contact ) ) ) )

rub or close their eyes. Seek immediate medical

attention.[4]

Do NOT induce vomiting. If the victim is
conscious and alert, give 2-4 cupfuls of milk or

Ingestion water. Never give anything by mouth to an
unconscious person. Seek immediate medical
attention.[4][8]

Firefighting Measures

o Suitable Extinguishing Media: Dry chemical, CO2, water spray, or alcohol-resistant foam.[1]

[21[8]
o Unsuitable Extinguishing Media: Water jet.[8]

» Specific Hazards: Highly flammable liquid and vapor.[8] Vapors are heavier than air and may
travel to a source of ignition and flash back.[1][2] Containers may explode when heated.[2]
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o Protective Equipment: Wear a self-contained breathing apparatus (SCBA) in pressure-
demand, MSHA/NIOSH (approved or equivalent), and full protective gear.[4]

Accidental Release Measures

o Personal Precautions: Evacuate the area.[2] Wear appropriate personal protective
equipment as indicated in Section 3.[4][10] Eliminate all ignition sources.[1][2]

o Environmental Precautions: Prevent entry into waterways, sewers, basements, or confined
areas.[1][2]

e Containment and Cleanup: Absorb the spill with inert material (e.g., vermiculite, sand, or
earth) and place it in a suitable container for disposal.[1][4] Use a spark-proof tool.[4] Provide
ventilation.[4]

Toxicological Information

» Acute Toxicity: Toxic if swallowed and toxic or fatal if inhaled.[1] Causes severe skin burns
and eye damage.[1][8] May cause respiratory irritation.[8]

e Eye Irritation: A moderate eye irritant.[6] Draize test, rabbit, eye: 100 uL/24H Moderate.[4]
o Chronic Effects: Effects may be delayed.[4]

o Carcinogenicity: Not listed by ACGIH, IARC, NTP, or CA Prop 65.[4]

Stability and Reactivity

e Reactivity: Neutralizes acids in exothermic reactions to form salts plus water.[1][2]

¢ Chemical Stability: Stable under normal conditions.[5][7]

e Incompatible Materials: Strong oxidizing agents, strong acids, isocyanates, halogenated
organics, peroxides, phenols (acidic), epoxides, anhydrides, and acid halides.[1][2][5]

o Hazardous Decomposition Products: Nitrogen oxides, carbon monoxide, and carbon dioxide.

[4](8]
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Logical Workflows

The following diagrams illustrate key decision-making processes for handling N,N-
Dimethylbutylamine.

Spill of N,N-Dimethylbutylamine Occurs

Evacuate Immediate Area

'

Don Appropriate PPE
(Gloves, Goggles, Face Shield, Respirator)

'

Eliminate All Ignition Sources

'

Ensure Adequate Ventilation

Contain Spill with Inert Absorbent Material

Collect Absorbed Material with Non-Sparking Tools

Place in a Sealed Container for Disposal

Decontaminate Spill Area

Click to download full resolution via product page
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Caption: Workflow for responding to a spill of N,N-Dimethylbutylamine.

Handling N,N-Dimethyl@
Risk of Splashing?

Wear Chemical Goggles
AND Face Shield

Adequate Ventilation?

No Respirator Required
(Monitor Conditions)

Potential for Skin Contact?

Wear Appropriate Gloves
and Protective Clothing

Proceed with Caution

Click to download full resolution via product page

Wear Chemical Goggles

Use Approved Respirator

Caption: Decision logic for selecting appropriate Personal Protective Equipment (PPE).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. N,N-Dimethylbutylamine | C6H15N | CID 13563 - PubChem [pubchem.ncbi.nlm.nih.gov]

2. N,N-DIMETHYL-N-BUTYLAMINE | CAMEO Chemicals | NOAA
[cameochemicals.noaa.gov]

. bocsci.com [bocsci.com]

. pim-resources.coleparmer.com [pim-resources.coleparmer.com]

. N,N-Dimethylbutylamine [chembk.com]

. N,N-Dimethylbutylamine - Hazardous Agents | Haz-Map [haz-map.com]
. N,N-Dimethylbutylamine | CAS#:927-62-8 | Chemsrc [chemsrc.com]

. chemos.de [chemos.de]

°
(] [00] ~ » (621 iy w

. chemicalpoint.eu [chemicalpoint.eu]
e 10. aksci.com [aksci.com]
e 11. fishersci.com [fishersci.com]

 To cite this document: BenchChem. [N,N-Dimethylbutylamine: A Comprehensive Technical
Guide to Safety and Handling]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1196949#n-n-dimethylbutylamine-safety-handling-
and-msds-information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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